Optical resolution methods
Organic & Biomolecular Chemistry Pub Date: 2006-07-07 DOI: 10.1039/B603058K
Abstract
Despite the large number of elaborate enantioselective syntheses for the preparation of a single enantiomer to achieve industrial and scientific goals, the separation and purification of enantiomers (components of racemic compounds) is also necessary. Hence, we present the most often used thought-provoking modern methods based on momentous recognitions (e.g. spontaneous resolution, induced crystallization, resolution by formation of diastereomers, resolution by formation of non-covalent diastereomers, resolution by diastereomeric salt formation, resolution by diastereomeric complex formation, “half equivalent” methods of resolution, separation by crystallization, separation by distillation, separation by supercritical fluid extraction, resolution with mixtures of resolving agents, resolution with a derivative of the target compound, enantioselective chromatography, resolution by formation of covalent diastereomers, resolution by substrate selective reaction, kinetic resolution without enzymes, kinetic resolution by enzyme catalysis, hydrolytic and redox enzymes, kinetic and thermodynamic control, resolutions combined with 2nd order asymmetric transformations, enrichment of partially resolved mixtures, role of the solvent and methods of optimization in the separation of diastereoisomers, non-linear effects and selected examples of resolution on an industrial scale).
Recommended Literature
- [1] Effects of dietary cadmium exposure on osmoregulation and urine concentration mechanisms of the semi-desert rodent Meriones shawi
- [2] Aqueous phase behavior of salt-free catanionic surfactants: the influence of solubility mismatch on spontaneous curvature and balance of forces
- [3] Protein crystallisation facilitated by silica particles to compensate for the adverse impact from protein impurities†
- [4] Shape-controlled synthesis of platinum octaethylporphyrin crystalline aggregates modulated by versatile ionic liquids†
- [5] Reversible cargo shipping between orthogonal stations of a nanoscaffold upon redox input†
- [6] π–π Stacking, spin density and magnetic coupling strength†
- [7] Modelling of high-temperature order–disorder phase transitions of non-stoichiometric Mo2C and Ti2C from first principles†
- [8] Inside back cover
- [9] Highlights
- [10] Octacalcium phosphate microscopic superstructure self-assembly and evolution by dual-mediating combination†
